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Compound of Interest |

1-(3-
Compound Name: (Trifluoromethyl)phenyl)cyclopropa

namine hydrochloride

Cat. No.: B1429154

Introduction & Molecular Overview
Significance in Medicinal Chemistry

The incorporation of fluorine atoms into drug candidates is a cornerstone of modern medicinal
chemistry, utilized to fine-tune a molecule's pharmacokinetic and pharmacodynamic profile. The
trifluoromethyl (—CFs3) group, in particular, is a powerful bioisostere for other chemical groups
and can drastically alter a compound's properties.[1] Its strong electron-withdrawing nature and
lipophilicity can improve membrane permeability, block metabolic degradation at the site of
substitution, and enhance interactions with biological targets.[2] The cyclopropyl ring provides a
rigid, three-dimensional element, which can confer conformational constraint and novel steric
interactions within a receptor's binding pocket. Consequently, 1-(3-
(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride serves as a crucial intermediate
for synthesizing more complex molecules with potential therapeutic applications, including as
neurokinin receptor antagonists.[2]

Chemical Identity

A precise understanding of the compound's identity is the foundation for all subsequent
analysis. The key identifiers are summarized below.
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Property Value Source
1-[3-
IUPAC Name (trifluoromethyl)phenyl]cyclopr [3]

opan-1l-amine;hydrochloride

CAS Number 1108698-58-3 [3]
Molecular Formula C10H11CIFsN [3]
Molecular Weight 237.65 g/mol [3]
] C1CC1(C2=CC(=CC=C2)C(F)
Canonical SMILES [3]
(F)F)N.CI
XHYOSQMVVNPZEP-
InChliKey [3]

UHFFFAOYSA-N

Structural Elucidation

The molecule consists of a central cyclopropane ring. One carbon of this ring is bonded to both
a primary amine group (—NHz2) and a phenyl group. This phenyl group is substituted at the
meta- (3-) position with a trifluoromethyl group (—CF3). The compound is supplied as a
hydrochloride salt, meaning the basic amine group is protonated (—NHs*) and associated with a
chloride ion (CI~).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1429154#physicochemical-
properties-of-1-3-trifluoromethyl-phenyl-cyclopropanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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